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Get Quote

Target Audience: Materials Scientists, MOCVD Engineers, and Laboratory Safety Professionals

developing advanced optoelectronics and medical biosensors.

Introduction and Mechanistic Rationale
Trimethyl(trimethylphosphine)indium (CAS: 51341-34-5), commonly referred to as the TMI-

TMP adduct, is a critical organometallic precursor used in Metal-Organic Chemical Vapor

Deposition (MOCVD). It is primarily utilized for the heteroepitaxial growth of Indium Phosphide

(InP) films on Gallium Arsenide (GaAs) or Silicon (Si) substrates[1][2]. These semiconductor

materials are foundational for fabricating Vertical-Cavity Surface-Emitting Lasers (VCSELs) and

high-speed optoelectronic sensors used in advanced medical diagnostics[3].

The Causality Behind Precursor Selection
Standard Trimethylindium (TMI) is highly volatile and reactive, often leading to unstable mass

delivery and parasitic pre-reactions in the gas phase[4]. By coordinating TMI with a
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Trimethylphosphine (TMP) ligand, the Lewis acidic indium atom is stabilized by the Lewis basic

phosphorus atom.

Why this matters for experimental design:

Vapor Pressure Control: The adduct exhibits a significantly lower and more stable vapor

pressure (58.2 Torr at 30°C) compared to pure TMI[4]. This enables highly reproducible, low

growth rates (~0.5 µm/h) essential for defect-free heteroepitaxy[1].

Reduced Parasitic Reactions: The TMP ligand acts as a steric and electronic shield,

preventing premature decomposition of the indium source before it reaches the heated

substrate interface.

Physicochemical Data & Hazard Profile
Handling the TMI-TMP adduct requires stringent facility controls due to its extreme reactivity. It

is classified as a Class 4.2 Pyrophoric Solid/Liquid[3].

Property / Parameter Quantitative Data / Specification

Chemical Formula C₆H₁₈InP (InMe₃·PMe₃)

CAS Registry Number 51341-34-5

Melting Point ~45 °C (Low-melting solid)[4]

Vapor Pressure 5.5 Torr at -20°C to 58.2 Torr at 30°C[4]

Primary Hazards
Pyrophoric (H250), Water-Reactive (H260),

Corrosive (H314)[5]

Decomposition Products
Indium oxides, carbon dioxide, phosphines,

carbon monoxide[3]

Storage Requirement
Hermetically sealed under dry inert gas (Ar/N₂)

[6]

Facility Infrastructure & Safety Systems

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://mocvd-precursor-encyclopedia.de/439796908/439798484
https://pubs.aip.org/aip/jap/article-pdf/62/8/3209/18612998/3209_1_online.pdf
https://www.nouryon.com/globalassets/inriver/resources/pds-tmin-ssg-electronics-glo-en.pdf
https://mocvd-precursor-encyclopedia.de/439796908/439798484
https://mocvd-precursor-encyclopedia.de/439796908/439798484
https://www.gelest.com/wp-content/uploads/OMIN086_TRIMETHYLINDIUM_GHS-US_English-US.pdf
https://www.nouryon.com/globalassets/inriver/resources/pds-tmin-ssg-electronics-glo-en.pdf
https://kfpi.com/semiconductor-metalorganics/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Because TMI-TMP ignites spontaneously in air and reacts explosively with water[3], standard

laboratory safety measures are insufficient. Every protocol must operate within a self-validating

containment system.

Leak Containment and Abatement System (LCAS): SEMI Environmental Health and Safety

(EHS) guidelines mandate the use of an LCAS for bulk pyrophoric chemistries[6]. The

system must automatically monitor for pressure drops and robustly abate leaks before

atmospheric exposure.

Fire Suppression Limitations: Class D fire extinguishers are not capable of permanently

extinguishing pyrophoric metalorganic fires if oxygen remains present; the material will

reignite immediately upon renewed exposure[6]. Fire control relies on isolating the source

and smothering the area with dry inert powder (lime, dry sand, or soda ash)[7]. Never use

water.[5]
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Fig 1: MOCVD precursor delivery workflow for Trimethyl(trimethylphosphine)indium.

Step-by-Step Methodologies
Protocol A: Safe Installation of TMI-TMP Bubbler into
MOCVD System
Causality Focus: The goal of this protocol is to achieve absolute exclusion of ambient oxygen

and moisture from the stainless steel delivery lines prior to introducing the precursor. Trace

moisture reacts with TMI-TMP to form solid indium oxides, which act as particle contaminants

and can cause catastrophic valve failure.

Preparation & PPE: Don full flame-resistant laboratory clothing, a full face shield, and

chemical-impermeable (neoprene or nitrile) gloves[5][7]. Ensure the installation occurs within

a continuously exhausted gas cabinet.

Physical Connection: Connect the VCR® metal gasket face seal fittings of the new TMI-TMP

bubbler to the reactor manifold[3]. Do not open the bubbler's diaphragm valves yet.
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Cycle Purging (Self-Validating Step):

Pressurize the manifold pigtails with Ultra-High Purity (UHP) Argon to 60 psi.

Evacuate the lines using the system's dry roughing pump to < 10−3 Torr.

Repeat this pressurize/evacuate cycle a minimum of 20 times.

Leak Rate Qualification: Perform a static vacuum leak check. Isolate the vacuum pump and

monitor the manifold pressure. The acceptable leak rate must be <1×10−9 atm·cc/sec

(verified via Helium mass spectrometry).

Trace Gas Verification: Route the manifold purge gas through an in-line trace

oxygen/moisture analyzer. Proceed only if O₂ and H₂O levels are strictly < 1 ppb.

Valve Sequencing: Open the pneumatic manifold valves first, followed by the manual bubbler

outlet valve, and finally the bubbler inlet valve. Establish a steady carrier gas flow before

heating the bubbler to its operational temperature (typically 40–45°C).

Protocol B: Emergency Pyrophoric Spill Response
Causality Focus: Pyrophoric materials do not require an external ignition source; the activation

energy for combustion is provided simply by atmospheric oxygen[6]. Immediate oxygen

deprivation is the only viable chemical intervention.

Immediate Isolation: If a leak is detected (via visual flame, smoke, or LCAS pressure drop

sensors), immediately trigger the Emergency Off (EMO) system to close all pneumatic

precursor valves[6].

Evacuation: Evacuate all non-essential personnel from the laboratory. Ensure the gas

cabinet exhaust fan remains operational to draw away toxic phosphine ( PH3​) byproducts[5].

Smothering the Fire:

Do NOT use water, CO₂, or standard foam extinguishers. Water will cause an explosive

exothermic reaction[3][5].

Approach from upwind wearing a self-contained breathing apparatus (SCBA).
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Generously cover the spill area with dry chemical powder, dry lime, or dry sand to

completely cut off the oxygen supply[7].

Post-Incident Cleanup: Allow the smothered material to cool completely. Once verified inert,

use non-sparking tools to sweep the solid residue into a hermetically sealable hazardous

waste container purged with Argon[5].
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Fig 2: Emergency response and abatement decision tree for pyrophoric precursor leaks.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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